Ethyl 4-[[2-[[4-(2,5-dimethoxyphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[4-(2,5-dimethoxyphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C27H27N5O7S/c1-4-38-26(35)17-7-9-18(10-8-17)29-24(33)16-40-27-31-30-23(15-28-25(34)22-6-5-13-39-22)32(27)20-14-19(36-2)11-12-21(20)37-3/h5-14H,4,15-16H2,1-3H3,(H,28,34)(H,29,33)
• InChI Key: KGWKEMRLRVPEBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=C(C=CC(=C3)OC)OC)CNC(=O)C4=CC=CO4
• Molecular Formula: C27H27N5O7S
• Molecular Weight: 565.6 g/mol

Description

Ethyl 4-[[2-[[4-(2,5-dimethoxyphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C27H27N5O7S and its molecular weight is 565.6. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[[2-[[4-(2,5-dimethoxyphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[[2-[[4-(2,5-dimethoxyphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry has demonstrated the compound's utility in creating complex chemical structures. For example, Meerpoel et al. (1994) described the face selectivity of Diels-Alder and cheletropic additions involving sulfur dioxide to 2-vinyl-7-oxabicyclo[2.2.1]hept-2-ene derivatives, showcasing the compound's role in synthesizing cycloaddition products with potential in further chemical transformations (Meerpoel et al., 1994). Similarly, Kumar et al. (2017) developed a metal-free method for synthesizing polysubstituted pyrroles, highlighting the compound's involvement in innovative, environmentally friendly chemical synthesis methods (Kumar et al., 2017).

Materials Science Exploration

In materials science, the compound has been implicated in the development of novel materials with unique properties. Fu et al. (2012) explored palladium-catalyzed direct heteroarylations using esters as blocking groups, which could lead to the formation of biheteroaryls with high yields. This process demonstrates the compound's potential in creating materials with tailored electronic and optical properties (Fu et al., 2012).

Pharmacological Investigations

Pharmacological studies have investigated the compound's derivatives for their biological activities. Makkar and Chakraborty (2018) isolated novel furanyl derivatives from the red seaweed Gracilaria opuntia, which exhibited significant anti-inflammatory, antioxidative, and anti-diabetic properties. These findings suggest the compound's derivatives could serve as leads for developing new therapeutic agents (Makkar & Chakraborty, 2018).